Cas no 1806554-02-8 (3-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one
• CAS No: 1806554-02-8
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 4973100
• Update Time: 2025-05-19

3-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one

• Inchi： 1S/C12H15BrO/c1-3-10-4-5-11(8-9(10)2)12(14)6-7-13/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： MQPBEIVEZDQABK-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(CC)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one

Professional Introduction to 3-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one (CAS No. 1806554-02-8)

3-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one, a compound with the chemical formula C₁₁H₁₃BrO, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, identified by its unique CAS number 1806554-02-8, has garnered attention due to its versatile applications in the development of novel bioactive molecules. The structural features of this molecule, particularly the presence of a bromine substituent and an aldehyde-like functionality, make it a valuable building block for further chemical modifications and derivatization.

The synthesis of 3-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one involves a series of well-established organic reactions, including bromination and condensation processes. The bromine atom at the third position of the phenyl ring enhances its reactivity, allowing for subsequent functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which are often required in the design of pharmacophores for drug discovery.

In recent years, there has been a growing interest in exploring the pharmacological potential of arylpropenone derivatives. The compound 3-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one has been investigated for its potential role in various therapeutic areas, including anti-inflammatory and anticancer applications. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathological processes. For instance, modifications to the bromine substituent or the ethylmethylphenyl moiety could lead to enhanced binding affinity and selectivity towards target proteins.

The aldehyde functionality present in 3-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one provides an additional site for chemical manipulation. This group can be readily converted into other functional groups such as carboxylic acids, esters, or amides through oxidation or reduction reactions. Such transformations are crucial for fine-tuning the physicochemical properties of the molecule, including solubility, metabolic stability, and pharmacokinetic behavior. These attributes are essential for evaluating the drug-like characteristics of potential candidates in preclinical studies.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and computational methods to identify promising lead compounds. In this context, 3-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one serves as a valuable scaffold for generating libraries of compounds that can be screened for biological activity. Advances in virtual screening techniques have enabled researchers to predict the binding modes and interactions of this compound with biological targets, thereby accelerating the drug discovery process.

In addition to its pharmaceutical applications, 3-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one has found utility in materials science and agrochemical research. Its structural motifs are reminiscent of natural products that exhibit diverse biological activities. By leveraging biocatalysis and green chemistry principles, researchers have been able to develop more sustainable synthetic routes to this compound. These efforts align with global initiatives aimed at reducing the environmental impact of chemical manufacturing processes.

The ongoing development of novel synthetic methodologies has further expanded the synthetic utility of CAS No. 1806554-02-8. Transition-metal-catalyzed reactions, in particular, have enabled the construction of complex molecular frameworks with high efficiency and selectivity. Such methodologies are particularly useful for introducing chiral centers into arylpropenone derivatives, which is often critical for achieving enantioselective pharmacological effects.

The future prospects for 3-Bromo-1-(4-ethyl-3-methylphenyl)propan-1-one are promising, given its broad applicability across multiple scientific disciplines. Continued research efforts are expected to uncover new synthetic strategies and pharmacological applications. Collaborative endeavors between academia and industry will be instrumental in translating these findings into tangible benefits for society.